Cas no 2203842-93-5 (Methyl 9-methoxy-7-oxo-1,2,3,4,5,7-hexahydropyrido[1,2-d][1,4]diazepine-10-carboxylate hydrochloride)

• Product Name: Methyl 9-methoxy-7-oxo-1,2,3,4,5,7-hexahydropyrido[1,2-d][1,4]diazepine-10-carboxylate hydrochloride
• CAS No: 2203842-93-5
• MF: C₁₂H₁₇ClN₂O₄
• MW: 288.727382421494
• MDL: MFCD30726649
• CID: 4784151
• Update Time: 2025-06-08

Methyl 9-methoxy-7-oxo-1,2,3,4,5,7-hexahydropyrido[1,2-d][1,4]diazepine-10-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 9-methoxy-7-oxo-1,2,3,4,5,7-hexahydropyrido[1,2-d][1,4]diazepine-10-carboxylate hydrochloride

• MDL： MFCD30726649
• Inchi： 1S/C12H16N2O4.ClH/c1-17-9-7-10(15)14-6-5-13-4-3-8(14)11(9)12(16)18-2;/h7,13H,3-6H2,1-2H3;1H
• InChI Key： ITOIVHOBLLHHMC-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1=CC(N2CCNCCC2=C1C(=O)OC)=O

Computed Properties

• Exact Mass: 288.0876847 g/mol
• Monoisotopic Mass: 288.0876847 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 439
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 288.73
• Topological Polar Surface Area: 67.9

Additional information on Methyl 9-methoxy-7-oxo-1,2,3,4,5,7-hexahydropyrido[1,2-d][1,4]diazepine-10-carboxylate hydrochloride

Comprehensive Overview of Methyl 9-methoxy-7-oxo-1,2,3,4,5,7-hexahydropyrido[1,2-d][1,4]diazepine-10-carboxylate hydrochloride (CAS No. 2203842-93-5)

The compound Methyl 9-methoxy-7-oxo-1,2,3,4,5,7-hexahydropyrido[1,2-d][1,4]diazepine-10-carboxylate hydrochloride (CAS No. 2203842-93-5) is a structurally complex molecule that has garnered significant interest in pharmaceutical and medicinal chemistry research. Its unique hexahydropyrido[1,2-d][1,4]diazepine core and functional groups, including the methoxy and carboxylate moieties, make it a promising candidate for drug discovery. Researchers are particularly intrigued by its potential applications in targeting specific biological pathways, given its structural similarity to known bioactive compounds.

In recent years, the demand for novel heterocyclic compounds like Methyl 9-methoxy-7-oxo-1,2,3,4,5,7-hexahydropyrido[1,2-d][1,4]diazepine-10-carboxylate hydrochloride has surged, driven by advancements in synthetic chemistry and computational drug design. This compound's CAS No. 2203842-93-5 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research. Its hydrochloride salt form enhances solubility, a critical factor for bioavailability studies, which aligns with current trends in optimizing drug-like properties.

The synthesis of Methyl 9-methoxy-7-oxo-1,2,3,4,5,7-hexahydropyrido[1,2-d][1,4]diazepine-10-carboxylate hydrochloride involves multi-step organic reactions, often leveraging modern techniques such as microwave-assisted synthesis or flow chemistry. These methods address the growing need for efficient and scalable production of complex molecules. The compound's pyrido[1,2-d][1,4]diazepine scaffold is also a focal point for researchers exploring its interactions with enzymes or receptors, a topic frequently discussed in forums and publications.

From a therapeutic perspective, the 9-methoxy and 7-oxo functional groups in this compound suggest potential bioactivity, possibly mimicking natural products with known pharmacological effects. This has led to speculation about its utility in areas such as neurology or oncology, though rigorous preclinical studies are needed. The inclusion of hydrochloride in its name highlights its salt form, a detail often queried by chemists evaluating its physicochemical properties.

As the pharmaceutical industry shifts toward personalized medicine, compounds like Methyl 9-methoxy-7-oxo-1,2,3,4,5,7-hexahydropyrido[1,2-d][1,4]diazepine-10-carboxylate hydrochloride (CAS No. 2203842-93-5) are gaining traction. Its structural complexity aligns with the trend of designing highly specific molecules to minimize off-target effects. Online searches for "synthesis of hexahydropyrido[1,4]diazepine derivatives" or "bioactivity of methoxy-substituted diazepines" reflect this interest, further underscoring the compound's significance.

In conclusion, Methyl 9-methoxy-7-oxo-1,2,3,4,5,7-hexahydropyrido[1,2-d][1,4]diazepine-10-carboxylate hydrochloride represents a compelling area of study for chemists and pharmacologists alike. Its CAS No. 2203842-93-5 serves as a key identifier in global chemical databases, facilitating collaborative research. With ongoing advancements in synthetic methodologies and biological screening, this compound may soon emerge as a cornerstone in the development of next-generation therapeutics.